Cas no 2228183-87-5 (2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropane-1-carboxylic acid)

• Product Name: 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropane-1-carboxylic acid
• CAS No: 2228183-87-5
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 5992576
• PubChem ID: 165836612
• Update Time: 2025-05-19

2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropane-1-carboxylic acid
• 2228183-87-5
• EN300-1755766
• 2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H13N3O2/c14-10(15)8-3-7(8)9-5-13(12-11-9)4-6-1-2-6/h5-8H,1-4H2,(H,14,15)
• InChI Key： RWUPVSRMVZLSEZ-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1=CN(CC2CC2)N=N1)=O

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68Ų

Additional information on 2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopropane-1-carboxylic acid

Exploring the Chemical Compound CAS No. 2228183-87-5: 2-(1-(Cyclopropylmethyl)-1H-1,2,3-Triazol-4-Ylcyclopropane)-1-Carboxylic Acid

The compound with CAS No. 2228183-87-5, commonly referred to as 2-(1-(Cyclopropylmethyl)-1H-1,2,3-Triazol-4-Ylcyclopropane)-1-Carboxylic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a cyclopropane ring fused with a triazole heterocycle and a carboxylic acid group. These structural elements contribute to its potential applications in drug design and materials science.

The synthesis of this compound involves a series of intricate reactions that highlight the versatility of modern organic chemistry techniques. Researchers have employed methods such as click chemistry, specifically the copper-catalyzed azide–alkyne cycloaddition (CuAAC), to construct the triazole ring. The integration of the cyclopropane moiety adds an extra layer of complexity and functionality to the molecule. Recent studies have demonstrated that this compound exhibits interesting electronic properties due to the conjugation between the triazole ring and the cyclopropane system.

In terms of applications, 2-(1-(Cyclopropylmethyl)-1H-1,2,3-Triazol-4-Ylcyclopropane)-1-Carboxylic Acid has shown promise in the development of new pharmaceutical agents. Its ability to act as a bioisostere or a scaffold for drug design makes it a valuable tool in medicinal chemistry. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases. The carboxylic acid group provides an additional site for functionalization, allowing for further optimization of its pharmacokinetic properties.

The study of this compound has also contributed to our understanding of cyclopropane-containing heterocycles in organic synthesis. Cyclopropanes are known for their strained ring systems, which can impart unique reactivity and stability to molecules. In combination with triazole rings, these systems can exhibit enhanced aromaticity and electronic communication between the two moieties. This interplay has been exploited in designing novel materials for optoelectronic applications.

Recent advancements in computational chemistry have enabled researchers to perform detailed quantum mechanical studies on this compound. These studies have provided insights into its electronic structure and reactivity patterns. For example, density functional theory (DFT) calculations have revealed that the triazole ring plays a critical role in stabilizing the overall molecule through resonance effects.

In conclusion, CAS No. 2228183-87-5, or 2-(1-(Cyclopropylmethyl)-1H-1,2,3-Triazol-4-Ylcyclopropane)-1-Carboxylic Acid, represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications in science and technology. Its unique structure and functional groups make it a subject of ongoing research interest across multiple disciplines.